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Compound of Interest

Compound Name: Oseltamivir-d3

Cat. No.: B11929627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oseltamivir is an antiviral prodrug used for the treatment and prophylaxis of influenza A and B

virus infections. After oral administration, it is rapidly metabolized to its active form, oseltamivir

carboxylate. Accurate quantification of oseltamivir and its metabolite in biological matrices is

crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This document provides

a detailed application note and protocol for the analysis of oseltamivir using liquid

chromatography-tandem mass spectrometry (LC-MS/MS) with a focus on the appropriate use

and concentration of an internal standard.

Principle of the Assay
The method described herein utilizes High-Performance Liquid Chromatography (HPLC)

coupled with a tandem mass spectrometer (MS/MS) for the sensitive and selective

quantification of oseltamivir in plasma samples. An internal standard (IS) is employed to ensure

the accuracy and precision of the results by compensating for variations in sample preparation

and instrument response. Deuterated analogs of oseltamivir and oseltamivir carboxylate are

the preferred internal standards due to their similar chemical and physical properties to the

analytes.
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The following tables summarize the key quantitative parameters from various validated LC-

MS/MS methods for oseltamivir analysis.

Table 1: Internal Standards and Their Concentrations

Internal
Standard (IS)

Analyte(s)

IS
Concentration
in Working
Solution

Matrix Reference

Oseltamivir-d5 &

Oseltamivir

Carboxylate-

C13-d3

Oseltamivir &

Oseltamivir

Carboxylate

Not explicitly

stated
Human Plasma [1]

Acyclovir
Oseltamivir &

Azithromycin

Not explicitly

stated
Dried Blood Spot [2]

Venlafaxine Oseltamivir
Not explicitly

stated
Human Plasma [3][4][5]

Oseltamivir-d3 &

Oseltamivir

Carboxylate-d3

Oseltamivir &

Oseltamivir

Carboxylate

100 ng/mL Human Plasma [6]

Sotalol

hydrochloride

Oseltamivir

Phosphate

Not explicitly

stated

Pharmaceutical

Preparations
[7]

Daclatasvir

dihydrochloride

Oseltamivir

Phosphate,

Dexamethasone,

Remdesivir

2.5 µg/mL Human Plasma [8]

Table 2: Method Validation Parameters for Oseltamivir Quantification
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Parameter Oseltamivir
Oseltamivir
Carboxylate

Reference

Linearity Range

(ng/mL)
0.5 - 200 2.0 - 800 [1]

0.3 - 200 - [3][4][5]

0.34 - 1000 0.34 - 1000 [6]

0.52 - 207 4.08 - 1200 [9]

Lower Limit of

Quantification (LLOQ)

(ng/mL)

0.5 2.0 [1]

25.37 - [2]

0.30 - [3][4][5]

0.34 0.34 [6]

Mean Extraction

Recovery (%)
94.4 92.7 [1]

≥89 - [3][4][5]

Precision (%RSD) <10 - [3][4][5]

2.2 - 11.0 2.2 - 11.0 [6]

Accuracy (%) 97 - 105 - [3][4][5]

95 - 110 95 - 110 [6]

Experimental Protocols
This section details a representative protocol for the quantification of oseltamivir and

oseltamivir carboxylate in human plasma using deuterated internal standards and LC-MS/MS.

Materials and Reagents
Oseltamivir reference standard
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Oseltamivir Carboxylate reference standard

Oseltamivir-d5 (IS for Oseltamivir)

Oseltamivir Carboxylate-d3 (IS for Oseltamivir Carboxylate)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ammonium formate

Water (deionized, 18 MΩ·cm)

Human plasma (with anticoagulant, e.g., NaF/potassium oxalate to inhibit esterase activity)

[6]

Preparation of Standard and Internal Standard Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards

of oseltamivir, oseltamivir carboxylate, and their respective deuterated internal standards in

methanol to obtain individual stock solutions of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the oseltamivir and oseltamivir

carboxylate stock solutions in a mixture of methanol and water (1:1, v/v) to create working

solutions for calibration curve and quality control (QC) samples.

Internal Standard Working Solution (100 ng/mL): Prepare a mixed internal standard working

solution of oseltamivir-d3 and oseltamivir carboxylate-d3 at a concentration of 100 ng/mL in

methanol.[6]

Sample Preparation (Protein Precipitation)
Thaw plasma samples and vortex to ensure homogeneity.
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To a 30 µL aliquot of plasma sample, calibration standard, or QC sample, add 100 µL of the

internal standard working solution (100 ng/mL in methanol).[6]

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge the samples at 16,000 x g for 8 minutes.[6]

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: A C18 column (e.g., Symmetry C18, 100 mm x 4.6 mm, 5 µm) is suitable for

separation.[1]

Mobile Phase: A gradient or isocratic elution can be used. A common mobile phase

consists of:

Solvent A: 10 mM Ammonium formate in water with 0.1% formic acid.

Solvent B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.2 - 0.7 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Oseltamivir: m/z 313.1 → 208.1

Oseltamivir-d5: m/z 318.1 → (product ion to be determined)
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Oseltamivir Carboxylate: m/z 285.1 → 138.1

Oseltamivir Carboxylate-d3: m/z 288.1 → 138.1

Optimize MS parameters (e.g., collision energy, declustering potential) by infusing

individual standard solutions.
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Caption: Workflow for Oseltamivir analysis in plasma.

Rationale for Internal Standard Use
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Analytical Process
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Caption: Role of the Internal Standard in mitigating analytical variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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